Cas no 52130-11-7 (Carbamimidothioic acid,ethyl-, ethyl ester, monohydrobromide (9CI))

Carbamimidothioic acid,ethyl-, ethyl ester, monohydrobromide (9CI) structure
52130-11-7 structure
Product Name:Carbamimidothioic acid,ethyl-, ethyl ester, monohydrobromide (9CI)
CAS No:52130-11-7
MF:C5H13BrN2S
MW:213.139118909836
CID:384749
PubChem ID:24195856
Update Time:2025-04-19

Carbamimidothioic acid,ethyl-, ethyl ester, monohydrobromide (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamimidothioic acid,ethyl-, ethyl ester, monohydrobromide (9CI)
    • ethyl N'-ethylcarbamimidothioate,hydrobromide
    • NSC202975
    • NSC-202975
    • Ethyl N'-ethylcarbamimidothioate--hydrogen bromide (1/1)
    • 52130-11-7
    • DTXSID10638732
    • Inchi: 1S/C5H12N2S.BrH/c1-3-7-5(6)8-4-2;/h3-4H2,1-2H3,(H2,6,7);1H
    • InChI Key: GKHPIMSWLLQUMS-UHFFFAOYSA-N
    • SMILES: Br.S(/C(/N)=N\CC)CC

Computed Properties

  • Exact Mass: 132.07226
  • Monoisotopic Mass: 211.99828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 80.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.7Ų

Experimental Properties

  • Melting Point: 78-79 ºC
  • PSA: 38.38
  • LogP: 2.73250
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